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Compound of Interest

Compound Name: Methyl 11-methyldodecanoate

Cat. No.: B164418 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Methyl 11-methyldodecanoate.

The following procedural guidance outlines operational and disposal plans to ensure safe

laboratory practices.

Physicochemical and Safety Data
The following table summarizes key quantitative data for Methyl 11-methyldodecanoate.

Property Value Reference

Molecular Formula C14H28O2 [1]

Molecular Weight 228.37 g/mol [1][2]

CAS Number 5129-57-7 [3]

Appearance Light yellow liquid [4]

Boiling Point 265.4°C at 760 mmHg [5]

Flash Point 115°C [5]

Density 0.866 g/cm³ [5]

Storage Temperature 2 - 8 °C [5][6]
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Hazard Assessment and Personal Protective
Equipment (PPE)
While Methyl 11-methyldodecanoate is not classified as a hazardous substance under

normal conditions, adherence to standard laboratory safety protocols is crucial.[3][7] The

primary risks are associated with inhalation of aerosols, and skin or eye contact.

2.1. Standard Handling

For routine procedures such as weighing, transferring, and mixing at room temperature, the

following PPE is required:

Hand Protection: Nitrile rubber gloves.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[4]

Skin and Body Protection: A standard laboratory coat is sufficient. Wear appropriate

protective clothing to prevent skin exposure.[4]

2.2. Operations with Aerosol Generation

For procedures that may generate aerosols or mists, such as heating, sonicating, or vortexing,

enhanced respiratory protection is necessary.[8][9]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood.[10] If significant aerosolization is anticipated, a NIOSH-approved respirator for organic

vapors may be required.[9]

Detailed Operational Protocols
3.1. Safe Handling and Storage

Handling: Avoid contact with skin and eyes.[3] Ensure adequate ventilation at all times.[3]

After handling, wash hands thoroughly.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b164418?utm_src=pdf-body
https://www.lookchem.com/sds5129-57-7.html
https://www.cosmobiousa.com/content/document/larodan/lrd-20-1201_methyl-11-dodecenoate_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12492&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12492&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://mercuria.com/wp-content/uploads/2023/08/Sdb_EU-REACH_Fatty-Acid-Methyl-Ester-FAME-_-Biodiesel_V6_en_DE.pdf
https://www.preol.cz/data/blob/storage-application_pdf-20160920022538-7218-msds-fame-v2r3-260816-en.pdf
https://www.targetmol.com/attachment/sds/326573783034888417/TYD-00877
https://www.preol.cz/data/blob/storage-application_pdf-20160920022538-7218-msds-fame-v2r3-260816-en.pdf
https://www.lookchem.com/sds5129-57-7.html
https://www.lookchem.com/sds5129-57-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10] The

recommended storage temperature is between 2-8°C.[6]

3.2. Accidental Release Measures

In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the immediate area.[3]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so.[3] Use an inert absorbent

material, such as sand or vermiculite, to contain the spill.

Collect: Carefully sweep or scoop up the absorbed material into a suitable, closed container

for disposal.[3][4]

Clean: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.

Disposal Plan
Methyl 11-methyldodecanoate is not classified as hazardous waste.[7] However, it is

imperative to adhere to local regulations for chemical waste disposal.

Waste Collection: Collect waste material, including empty containers and contaminated

absorbents, in a designated, labeled, and sealed container.

Disposal Route: The recommended method of disposal is landfill.[7] Do not discharge into

sewers or drains.[7][11] Contact your institution's environmental health and safety office for

specific guidance on chemical waste disposal procedures.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Methyl 11-
methyldodecanoate, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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